Cas no 2228064-16-0 ((1S)-1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2228064-16-0
• MF: C₁₄H₁₈F₃NO
• MW: 273.294034481049
• CID: 5838020
• PubChem ID: 165674468
• Update Time: 2025-06-13

(1S)-1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1864626
• 2228064-16-0

• Inchi： 1S/C14H18F3NO/c15-14(16,17)13(19)12-7-4-8-18(10-12)9-11-5-2-1-3-6-11/h1-3,5-6,12-13,19H,4,7-10H2/t12?,13-/m0/s1
• InChI Key： LPHOHFFMCAPPFF-ABLWVSNPSA-N
• SMILES： FC([C@H](C1CN(CC2C=CC=CC=2)CCC1)O)(F)F

Computed Properties

• Exact Mass: 273.13404868g/mol
• Monoisotopic Mass: 273.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.5Ų

Additional information on (1S)-1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-ol

Research Briefing on (1S)-1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS: 2228064-16-0)

The compound (1S)-1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-ol (CAS: 2228064-16-0) has recently emerged as a promising chiral intermediate in pharmaceutical synthesis, particularly in the development of novel central nervous system (CNS) active compounds. Recent studies have highlighted its unique structural features, combining a benzylpiperidine scaffold with a trifluoroethanol moiety, which confers both lipophilicity and metabolic stability to potential drug candidates.

In 2023-2024, several research groups have investigated the synthetic routes and pharmacological applications of this compound. A notable study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c01245) demonstrated its utility as a key building block for sigma-1 receptor ligands, showing improved blood-brain barrier penetration compared to non-fluorinated analogs. The stereospecific (1S)-configuration was found to be crucial for receptor binding affinity, with the trifluoromethyl group enhancing both potency and pharmacokinetic properties.

From a synthetic chemistry perspective, recent advances have focused on asymmetric catalytic methods for producing this chiral alcohol with high enantiomeric excess. A 2024 Nature Catalysis paper (DOI: 10.1038/s41929-024-01137-0) reported a novel iridium-catalyzed asymmetric hydrogenation protocol achieving >99% ee under mild conditions, representing a significant improvement over previous resolution-based approaches. This development is particularly important for potential scale-up in pharmaceutical manufacturing.

Biological evaluations have revealed interesting structure-activity relationships. The benzylpiperidine moiety appears to interact with hydrophobic pockets in various CNS targets, while the trifluoroethanol group contributes to both hydrogen bonding potential and metabolic stability. Current preclinical studies suggest potential applications in neuropathic pain management and neurodegenerative disorders, though detailed mechanism-of-action studies are still ongoing.

From a safety and toxicology standpoint, preliminary ADMET studies indicate favorable properties, with good microsomal stability (t1/2 > 120 min in human liver microsomes) and moderate plasma protein binding (~85%). The compound shows minimal inhibition of major CYP450 isoforms at therapeutic concentrations, suggesting a low potential for drug-drug interactions in clinical settings.

Several pharmaceutical companies have included derivatives of (1S)-1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-ol in their development pipelines, particularly for CNS disorders. Patent activity has increased significantly in 2024, with multiple applications filed for novel compositions and therapeutic uses. The compound's versatility as a synthetic intermediate continues to drive research interest across both academic and industrial settings.

Future research directions are likely to focus on expanding the therapeutic applications of this scaffold, optimizing synthetic routes for industrial-scale production, and further elucidating its molecular interactions with biological targets. The unique combination of structural features in (1S)-1-(1-benzylpiperidin-3-yl)-2,2,2-trifluoroethan-1-ol positions it as an important tool compound in medicinal chemistry and a promising starting point for new drug discovery efforts.